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Introduction

Metasilicates, particularly sodium and potassium metasilicates, are inorganic compounds that
show significant promise as effective fire retardants in a variety of composite materials. Their
fire-retardant action is primarily attributed to a combination of condensed-phase mechanisms.
Upon exposure to high temperatures, hydrated metasilicates release water molecules, which
provides a cooling effect and dilutes flammable gases.[1][2] Subsequently, they form a stable,
insulating glassy or foamy char layer on the surface of the composite material.[3][4][5] This
layer acts as a physical barrier, limiting the transfer of heat to the underlying material and
restricting the flow of flammable volatiles to the combustion zone.[6][7][8] This document
provides detailed application notes on the use of metasilicates as fire retardants and protocols
for key experimental evaluations.

Mechanism of Action

The fire-retardant mechanism of metasilicates in composite materials can be summarized in a
multi-step process that primarily occurs in the condensed phase.

o Endothermic Decomposition and Water Release: Hydrated metasilicates, upon heating,
undergo endothermic decomposition, releasing water vapor. This process absorbs heat from
the surroundings, cooling the composite material and slowing down the rate of pyrolysis. The
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released water vapor also dilutes the concentration of flammable gases and oxygen in the
vicinity of the flame.

Formation of an Insulating Layer: As the temperature increases, the metasilicate melts and
forms a viscous, glassy layer on the surface of the composite. This inorganic layer acts as an
excellent thermal insulator, shielding the underlying polymer or wood from the heat of the
flame.[5][6]

Barrier to Mass Transfer: The glassy layer also functions as a physical barrier that inhibits
the diffusion of flammable volatile degradation products from the composite to the flame
front.[8] This starves the fire of fuel. Furthermore, it limits the access of oxygen to the

material's surface, further impeding combustion.[6]

Char Promotion: In some composite systems, metasilicates can promote the formation of a
stable char layer from the organic matrix. This char, in combination with the silicate layer,
enhances the overall protective barrier.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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